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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

Apiezon L grease is a silicone- and halogen-free ultra-high vacuum grease renowned for its
exceptional performance in a variety of scientific and industrial applications. This guide
provides an in-depth overview of its properties, experimental applications, and selection criteria
for researchers, scientists, and drug development professionals.

Core Properties of Apiezon L Grease

Apiezon L grease is specifically designed for use at ambient temperatures, typically within the
range of 10 to 30°C (50 to 86°F).[1][2] Its primary advantages lie in its extremely low vapor
pressure and excellent lubrication capabilities, making it a preferred choice for high-vacuum
systems where contamination is a critical concern.

Quantitative Data Summary

The physical and electrical properties of Apiezon L grease are summarized in the tables below
for easy reference and comparison.

Table 1: Thermal and Physical Properties
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Property Value Conditions

Typical Working Temperature
10 to 30°C (50 to 86°F)

Range

Vapor Pressure 7 x 107 Torr at 20°C
Relative Density 0.896 at 20°C
Thermal Conductivity 0.194 W/m°C at 20°C
Viscosity of Molten Grease 766 cSt at 50°C

62.3 cSt at 100°C

Coefficient of Expansion 0.00076 per °C over 20-30°C

Outgassing Characteristics

<1% TML, <0.1% CVCM
(ASTM E595)

Table 2: Electrical Properties

Property Value

Volume Resistivity 1.2 x 10 Q cm
Permittivity 2.3

Loss Tangent <0.0001
Surface Breakdown at Flash Over 24 kV
Electrical Strength 730 V/mil

Experimental Protocols and Applications

While specific experimental protocols can vary based on the application, the following sections
detail the generalized procedures for common uses of Apiezon L grease.

Application for High-Vacuum Sealing of Ground Glass
Joints
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Apiezon L grease is widely used to create a reliable seal in ground glass joints, preventing
leaks and ensuring the integrity of the vacuum system.

Methodology:

» Surface Preparation: Thoroughly clean the male and female ground glass joints to remove
any residual grease, dirt, or other contaminants. A solvent such as isopropanol or acetone
can be used, followed by complete drying.

o Grease Application: Apply a small, sparing amount of Apiezon L grease. A common
technique is to apply two thin, parallel streaks of grease to the upper half of the male joint.[3]

» Joint Assembly: Insert the male joint into the female joint and gently rotate them together.
This action spreads the grease into a thin, uniform, and transparent layer.[3][4] A properly
greased joint will appear clear and free of striations.[5]

« Inspection: Visually inspect the joint to ensure a continuous seal has been formed. If there
are any gaps or an excessive amount of grease that could contaminate the system, the joint
should be disassembled, cleaned, and the process repeated.

Male Joint

Preparation Application Assembly & Inspection
Clean Male and Thoroughly Dry Ap%{grégsi”t%aks Insert Male Joint Gently Rotate to Inspect for a
Female Joints Joints into Female Joint Spread Grease Clear, Uniform Seal

Click to download full resolution via product page

Apiezon L Grease Application Workflow for Ground Glass Joints

Use in Cryogenic Sample Mounting

While Apiezon N is the preferred grease for cryogenic applications due to its resistance to
crazing at very low temperatures, Apiezon L can be used for temporary sample mounting at
moderately low temperatures.[6][7][8]
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Methodology:

e Substrate Preparation: Ensure the sample holder or substrate is clean and free of any
contaminants.

o Grease Application: Apply a very thin, uniform layer of Apiezon L grease to the area where
the sample will be mounted. The principle of "less is more" is crucial here to avoid creating
an insulating layer.[8]

o Sample Mounting: Carefully place the sample onto the greased area of the substrate.

e Thermal Cycling: When cooling, the grease will solidify, holding the sample in place. It is
important to note that Apiezon L is not designed for extreme cryogenic temperatures and
may become brittle.

o Sample Removal: To remove the sample, allow the assembly to return to room temperature.
The grease will soften, allowing for easy removal of the sample. Any residue can be cleaned
with a hydrocarbon solvent.

Apiezon Grease Selection Guide

Choosing the correct Apiezon grease is critical for optimal performance. The primary factors to
consider are the operating temperature and the required vacuum level. The diagram below
illustrates a simplified decision-making process for selecting between Apiezon L, H, and N
greases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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